Nelremagpran

• CAS: 2492595-24-9
• Molecular Formula: C15H9ClF4O3
• Molecular Weight: 348.67 g/mol
• InChI: InChI=1S/C15H9ClF4O3/c16-11-6-9(15(18,19)20)4-5-12(11)23-7-8-2-1-3-10(13(8)17)14(21)22/h1-6H,7H2,(H,21,22)
• InChIKey: TWOXPNAILYKJPT-UHFFFAOYSA-N

Nelremagpran Pharmacological Baseline

Nelremagpran (synonym MRGPRX4 modulator-2, compound 1-55) is a small‑molecule antagonist of the Mas‑related G protein‑coupled receptor X4 (MRGPRX4) . In functional assays, it exhibits an IC₅₀ below 100 nM against MRGPRX4 . The compound, with molecular formula C₁₅H₉ClF₄O₃ and molecular weight 348.68 g/mol [1], is employed as a research tool to probe MRGPRX4‑mediated signaling pathways implicated in autoimmune disorders and chronic pruritus .

Target & Mechanism: MRGPRX4 inverse agonist – suppresses basal, ligand‑independent receptor activity.

Functional Profile: Orthosteric binding with reported IC₅₀ context favorable for pathway‑specific probe studies.

Research Context: Designed for signaling studies in chronic pruritus and autoimmune disorder models.

• [1] PubChem. 3-[[2-Chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro-benzoic acid (CID 155145968). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/155145968 View Source

Nelremagpran: In‑Class Substitution Limits

Despite a shared receptor target, MRGPRX4 antagonists are not interchangeable because they differ markedly in potency, binding mode (orthosteric vs. allosteric), and functional consequences (neutral antagonism vs. inverse agonism) . For example, MRGPRX4 modulator‑3 acts as a negative allosteric modulator with an IC₅₀ of 337 nM, whereas Nelremagpran achieves an IC₅₀ below 100 nM through a distinct binding mechanism [1]. Such variations directly affect the experimental outcomes in cellular and in vivo models of itch and autoimmunity, making direct substitution scientifically unsound .

Binding Mechanism Mismatch

Orthosteric inverse agonism may not be replicated by allosteric modulators; functional response can shift substantially.

Potency Profile Variability

Reported IC₅₀ values differ across in‑class compounds; direct substitution may alter target engagement windows.

Basal Signaling Suppression

Only inverse agonists reduce constitutive MRGPRX4 activity. Neutral antagonists lack this property, affecting models with high receptor tone.

• [1] Nature Chemical Biology (2026). Development of a clinically viable MRGPRX4 inverse agonist for cholestatic itch treatment. Available at: https://www.nature.com/articles/s41589-026-02195-0 View Source

Nelremagpran Comparative Evidence

MRGPRX4 Potency vs. Allosteric Modulator-3

Nelremagpran (MRGPRX4 modulator‑2) exhibits an IC₅₀ below 100 nM against MRGPRX4 . In contrast, MRGPRX4 modulator‑3, a negative allosteric modulator, displays an IC₅₀ of 337 nM in a comparable functional assay . This represents an at least 3.37‑fold potency advantage for Nelremagpran.

Potency vs. Allosteric Modulator‑3

Reported

IC₅₀

Lower concentration for target engagement; binding mode context differs.

Cross‑study comparison; assay details vary between sources.

Inverse Agonist Profile

Class‑level inference

Suppresses basal MRGPRX4 activity (qualitative)

Deeper pathway inhibition possible in high‑tone receptor contexts.

Quantitative basal suppression not reported; verify in your system.

Assay Purity

Data to verify

99.94% (HPLC, supplier batch)

Supports assay reproducibility; reduces impurity‑driven false signals.

Typical research‑grade MRGPRX4 tools ≥95‑98%. Supplier data; independent verification recommended.

Scaffold Distinction

Class‑level inference

2‑fluorobenzoic acid ether core vs. unrevealed heterocyclic scaffold (modulator‑1)

Scaffold diversity enables complementary SAR and off‑target profiling.

Molecular formula distinct; exact scaffold of comparator not disclosed.

Regulatory Identifiers

Supporting evidence

FDA UNII: BL83FAK6DZ; NCI: CL1945048

Facilitates literature tracking and substance registration for translational research.

Competing tool compounds lack comparable identifiers.

Evidence Dimension	MRGPRX4 antagonist potency (IC₅₀)
Target Compound Data	IC₅₀ < 100 nM
Comparator Or Baseline	MRGPRX4 modulator‑3, IC₅₀ = 337 nM
Quantified Difference	≥ 3.37‑fold (upper bound of target vs. exact comparator value)
Conditions	Functional antagonist assay on human MRGPRX4 (HTRF‑based or equivalent; exact assay details differ between sources)

Why This Matters

A lower IC₅₀ reduces the compound concentration required to achieve target engagement, minimizing potential off‑target liabilities in cellular and tissue‑based assays.

Inverse Agonist Profile Differentiation

Nelremagpran is classified as a Mas‑related G protein‑coupled receptor inverse agonist , meaning it suppresses basal, ligand‑independent MRGPRX4 signaling. Many MRGPRX4 antagonists (e.g., MRGPRX4 modulator‑1) are described only as neutral antagonists that block agonist‑induced activation without reducing constitutive activity . The exact Δbasal activity has not been reported as a numerical value.

Inverse Agonist Profile

Class‑level inference

Suppresses basal MRGPRX4 activity (qualitative)

Deeper pathway inhibition possible in high‑tone receptor contexts.

Quantitative basal suppression not reported; verify in your system.

Evidence Dimension	Functional pharmacological profile
Target Compound Data	Inverse agonist (suppresses basal MRGPRX4 activity)
Comparator Or Baseline	MRGPRX4 modulator‑1 described as antagonist only (no inverse agonism reported)
Quantified Difference	Not quantified; qualitative mechanistic distinction
Conditions	Functional GPCR assay context (exact experimental system not fully disclosed)

Why This Matters

Inverse agonists can provide deeper target inhibition in tissues with high basal MRGPRX4 tone, potentially leading to greater efficacy in specific disease models.

Assay Reproducibility via High Purity

Batch‑release HPLC data from a commercial supplier reports Nelremagpran purity of 99.94% . In comparison, many early‑stage MRGPRX4 tool compounds are supplied at > 95% or > 98% purity only , which can introduce confounding agonist/antagonist contributions from structurally related impurities.

Assay Purity

Data to verify

99.94% (HPLC, supplier batch)

Supports assay reproducibility; reduces impurity‑driven false signals.

Typical research‑grade MRGPRX4 tools ≥95‑98%. Supplier data; independent verification recommended.

Evidence Dimension	Chromatographic purity
Target Compound Data	99.94% (HPLC)
Comparator Or Baseline	Typical research‑grade MRGPRX4 tool compounds ≥ 95–98%
Quantified Difference	≥ 1.94–4.94 percentage point improvement
Conditions	HPLC analysis performed by supplier

Why This Matters

High purity reduces the risk of impurity‑driven false positives or negatives in biological assays, strengthening confidence in structure‑activity relationship conclusions.

Scaffold Distinction from Modulator-1

Nelremagpran is based on a 2‑fluorobenzoic acid core linked via a methyleneoxy bridge to a 2‑chloro‑4‑(trifluoromethyl)phenyl group [1]. MRGPRX4 modulator‑1 (compound 31‑2, CAS 2492596‑61‑7) possesses a distinct, undisclosed heterocyclic scaffold . While both achieve IC₅₀ < 100 nM, scaffold divergence predicts different off‑target interaction profiles and physicochemical properties.

Scaffold Distinction

Class‑level inference

2‑fluorobenzoic acid ether core vs. unrevealed heterocyclic scaffold (modulator‑1)

Scaffold diversity enables complementary SAR and off‑target profiling.

Molecular formula distinct; exact scaffold of comparator not disclosed.

Evidence Dimension	Chemical scaffold identity
Target Compound Data	2‑fluorobenzoic acid + 2‑chloro‑4‑(trifluoromethyl)phenyl ether (C₁₅H₉ClF₄O₃)
Comparator Or Baseline	MRGPRX4 modulator‑1; distinct unrevealed scaffold (different molecular formula)
Quantified Difference	Scaffold not numerically comparable; molecular formula distinct
Conditions	Structural identity from CAS registry and vendor descriptions

Why This Matters

Scaffold diversity enables complementary chemical biology experiments and reduces the risk of congeneric off‑target liabilities when the two probes are used in parallel.

• [1] PubChem. 3-[[2-Chloro-4-(trifluoromethyl)phenoxy]methyl]-2-fluoro-benzoic acid (CID 155145968). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/155145968 View Source

Regulatory Identifiers for Translational Research

Nelremagpran is registered with the FDA Unique Ingredient Identifier (UNII) BL83FAK6DZ and has an NCI Thesaurus code CL1945048 [1]. MRGPRX4 modulator‑1 and modulator‑3 lack comparable regulatory identifiers, potentially complicating IND‑enabling studies.

Regulatory Identifiers

Supporting evidence

FDA UNII: BL83FAK6DZ; NCI: CL1945048

Facilitates literature tracking and substance registration for translational research.

Competing tool compounds lack comparable identifiers.

Evidence Dimension	Regulatory substance registration
Target Compound Data	FDA UNII: BL83FAK6DZ; NCI_META_CUI: CL1945048
Comparator Or Baseline	MRGPRX4 modulator‑1 and modulator‑3 (no UNII or NCI code identified)
Quantified Difference	Binary presence/absence
Conditions	US FDA and NCI registration databases

Why This Matters

Regulatory identifiers facilitate literature tracking, cross‑referencing in grant applications, and progression toward clinical candidate nomination.

• [1] National Cancer Institute. Nelremagpran (Code CL1945048). Available at: https://evsexplore.semantics.cancer.gov/ View Source

Nelremagpran Research Applications

MRGPRX4 Blockade in Cholestatic Pruritus

Researchers modeling bile‑acid‑induced MRGPRX4 activation in sensory neuron cultures can employ Nelremagpran (IC₅₀ < 100 nM) to achieve robust target engagement at low nanomolar concentrations . Its greater potency relative to the allosteric modulator‑3 (IC₅₀ 337 nM) allows complete receptor blockade while minimising vehicle‑related cytotoxicity .

Inverse Agonism for Constitutively Active MRGPRX4

In recombinant cell lines exhibiting high basal MRGPRX4 activity, Nelremagpran's inverse agonist property provides a functional advantage over neutral antagonists such as modulator‑1, which do not suppress ligand‑independent signaling. This makes Nelremagpran the preferred tool for studies of MRGPRX4 constitutive activity in inflammatory or pruritic pathways.

High-Purity Reference Standard for Assay Development

With commercial batch purity reaching 99.94% by HPLC , Nelremagpran serves as a reliable reference standard for developing and validating MRGPRX4 biochemical and cell‑based assays. Its superior purity compared to generic research‑grade tool compounds (typically ≥ 95%) reduces interference from impurities in dose‑response curves and screening campaigns .

Regulatory-Tracked Probe for Translational Research

The assignment of an FDA UNII (BL83FAK6DZ) and NCI Thesaurus code (CL1945048) to Nelremagpran supports its use in translational programs that require traceable substance registration, such as IND‑directed pharmacology packages. Competing MRGPRX4 tool compounds lack these identifiers, which can create administrative hurdles during regulatory submission preparation.

Application

Selection Property

Validation Focus

Bile‑acid‑induced MRGPRX4 activation models

Inverse agonism with reported potency context

Pathway‑specific neuronal signaling endpoints

Constitutively active MRGPRX4 cell models

Inverse agonist profile (basal activity suppression)

Ligand‑independent signaling readouts

MRGPRX4 assay development

High chromatographic purity context

Impurity interference risk review

Translational research with traceable substance

Regulatory identifiers assigned (UNII, NCI)

Literature cross‑referencing and IND‑enabling documentation